17β-Acetoxy-2α-bromo-5α-androstanone
17β-Acetoxy-2α-bromo-5α-androstanone
Brand Name:
Vulcanchem
CAS No.:
6173-35-9
VCID:
VC0124382
InChI:
InChI=1S/C21H31BrO3/c1-12(23)25-19-7-6-15-14-5-4-13-10-18(24)17(22)11-21(13,3)16(14)8-9-20(15,19)2/h13-17,19H,4-11H2,1-3H3/t13-,14-,15-,16-,17+,19+,20-,21-/m0/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)Br)C)C
Molecular Formula:
C21H31BrO3
Molecular Weight:
411.38
17β-Acetoxy-2α-bromo-5α-androstanone
CAS No.: 6173-35-9
Reference Standards
VCID: VC0124382
Molecular Formula: C21H31BrO3
Molecular Weight: 411.38
| CAS No. | 6173-35-9 |
|---|---|
| Product Name | 17β-Acetoxy-2α-bromo-5α-androstanone |
| Molecular Formula | C21H31BrO3 |
| Molecular Weight | 411.38 |
| IUPAC Name | [(2R,5S,8R,9S,10S,13S,14S,17R)-2-bromo-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C21H31BrO3/c1-12(23)25-19-7-6-15-14-5-4-13-10-18(24)17(22)11-21(13,3)16(14)8-9-20(15,19)2/h13-17,19H,4-11H2,1-3H3/t13-,14-,15-,16-,17+,19+,20-,21-/m0/s1 |
| Standard InChIKey | KIYCCKUSMYHYMN-PMFAJICFSA-N |
| SMILES | CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC(C(=O)C4)Br)C)C |
| Synonyms | 17β-Acetoxy-2α-bromo-5α-androstan-3-one; 2α-Bromo-17β-hydroxy-5α-androstan-3-one Acetate |
| PubChem Compound | 71312765 |
| Last Modified | Nov 11 2021 |
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